Cas no 67170-63-2 (Ethanone, 1-(3,4-dimethoxyphenyl)-2-(methylsulfinyl)-)
67170-63-2 structure
Product Name:Ethanone, 1-(3,4-dimethoxyphenyl)-2-(methylsulfinyl)-
CAS No:67170-63-2
MF:C11H14O4S
MW:242.291462421417
CID:395240
PubChem ID:13141285
Update Time:2025-04-19
Ethanone, 1-(3,4-dimethoxyphenyl)-2-(methylsulfinyl)- Chemical and Physical Properties
Names and Identifiers
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- Ethanone, 1-(3,4-dimethoxyphenyl)-2-(methylsulfinyl)-
- 1-(3,4-dimethoxyphenyl)-2-methylsulfinylethanone
- 1-(3,4-Dimethoxyphenyl)-2-(methanesulfinyl)ethan-1-one
- DTXSID50521275
- 67170-63-2
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- Inchi: 1S/C11H14O4S/c1-14-10-5-4-8(6-11(10)15-2)9(12)7-16(3)13/h4-6H,7H2,1-3H3
- InChI Key: OCOCKEOEHMSSMX-UHFFFAOYSA-N
- SMILES: S(C)(CC(C1C=CC(=C(C=1)OC)OC)=O)=O
Computed Properties
- Exact Mass: 242.06132
- Monoisotopic Mass: 242.06128010g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 71.8Ų
Experimental Properties
- PSA: 52.6
Ethanone, 1-(3,4-dimethoxyphenyl)-2-(methylsulfinyl)- Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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